Cas no 131883-38-0 (Octanoic acid, pentadecafluoro-, octadecyl ester)

• Product Name: Octanoic acid, pentadecafluoro-, octadecyl ester
• CAS No: 131883-38-0
• MF: C₂₆H₃₇F₁₅O₂
• MW: 666.54684138298
• CID: 1234067
• PubChem ID: 15918848
• Update Time: 2025-04-20

Octanoic acid, pentadecafluoro-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, pentadecafluoro-, octadecyl ester
• octadecyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• 131883-38-0
• SCHEMBL5163852
• Octadecyl perfluorooctanoate
• Pentadecafluorooctanoic acid, octadecyl ester
• DTXSID20579561
• WTSTWJMWBBUFJP-UHFFFAOYSA-N
• Octadecyl pentadecafluorooctanoate

• Inchi： 1S/C26H37F15O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-43-19(42)20(27,28)21(29,30)22(31,32)23(33,34)24(35,36)25(37,38)26(39,40)41/h2-18H2,1H3
• InChI Key： WTSTWJMWBBUFJP-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCCCCCCCCCCCCCCCCCC)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 666.25551
• Monoisotopic Mass: 666.2554028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 43
• Rotatable Bond Count: 24
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3